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Compound of Interest

Compound Name: Magnesium bisglycinate

Cat. No.: B084483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies associated with magnesium bisglycinate. The content is
curated to serve as a core reference for professionals in research and drug development.

Introduction

Magnesium bisglycinate, also known as magnesium diglycinate, is a chelated form of
magnesium where magnesium is bound to two molecules of the amino acid glycine.[1][2] This
chelation process results in a compound with superior bioavailability and gastrointestinal
tolerance compared to inorganic magnesium salts like magnesium oxide.[3][4] The glycine
molecules form a protective shell around the magnesium ion, allowing it to be absorbed intact
through the dipeptide channels in the small intestine.[5][6] This mechanism avoids competition
with other minerals for absorption pathways and reduces the common laxative effect
associated with other magnesium forms.[4][5]

Chemical Structure and Properties

Magnesium bisglycinate is a metal-amino acid chelate. The central magnesium ion (Mg?*) is
bonded to two glycine molecules. The bonding involves both the carboxyl group and the a-
amino group of glycine, forming two stable five-membered rings.[7][8] This chelated structure is
key to its high stability and bioavailability.[3][4]
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The chemical structure of magnesium bisglycinate chelate is depicted below.

Figure 1: Chemical structure of Magnesium Bisglycinate Chelate.

A summary of the key physicochemical properties of magnesium bisglycinate is presented in
the table below.

Property Value References

] Magnesium Bisglycinate,
Chemical Name ] ] ) [11[3]
Magnesium Diglycinate

CAS Number 14783-68-7 [5][9][10]

Molecular Formula CaHsMgN20a4 [51191[10]

Molecular Weight 172.42 g/mol [51[9][10]

Appearance White to off-white powder [10][11]

Elemental Magnesium ~14.1% by mass [31[5]

Solubility Soluble to slightly soluble in ol12]
water

Melting Point Decomposes above 360°C [12]

pH (1% solution) Approximately 10 9]

Experimental Protocols

The synthesis and characterization of magnesium bisglycinate involve several key
experimental procedures. Below are detailed methodologies for its synthesis and subsequent
analytical characterization.

A common laboratory-scale synthesis of magnesium bisglycinate involves the reaction of a
magnesium source, such as magnesium oxide or magnesium carbonate, with glycine in an
agueous solution.[10][13]

Objective: To synthesize magnesium bisglycinate chelate.
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Materials:

e Glycine

e Magnesium Hydroxide (or Magnesium Oxide/Carbonate)
» Deionized water

» Reaction vessel (e.g., four-hole reaction flask)

o Stirring apparatus

e Heating mantle

o Vacuum filtration apparatus (e.g., Buchner funnel)

e Drying oven

Procedure:

o Dissolve a measured amount of glycine in deionized water in the reaction vessel with stirring.
For example, 75¢g of glycine in 100g of deionized water.[14]

» Heat the solution to 70-85°C to facilitate the dissolution of glycine.[10][14]

o Slowly add a stoichiometric amount of magnesium hydroxide (e.g., 20g) to the glycine
solution while maintaining the temperature and stirring.[14]

 Allow the reaction to proceed for 2-3 hours.[14]

 After the reaction, apply a vacuum and stir to concentrate the solution for 2-3 hours at 70-
80°C.[14]

e Cool the concentrated solution to approximately 45-50°C.[14]

e Precipitate the magnesium bisglycinate by adding ethanol and stirring until the mixture
reaches room temperature.[14]

o Collect the precipitate by vacuum filtration using a Bichner funnel.[14]
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e Wash the product with ethanol to remove any unreacted starting materials.[13]

e Dry the final product in a vacuum oven at 40°C for 2 hours.[14]

The synthesized magnesium bisglycinate should be characterized to confirm its identity,
purity, and structure.

3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the chelation of magnesium by glycine through the identification of
characteristic bond vibrations.

Methodology:

e Prepare a sample by mixing a small amount of the dried magnesium bisglycinate with
potassium bromide (KBr) and pressing it into a pellet.

e Obtain the FTIR spectrum of the sample over a range of 4000-400 cm~1.

e Analyze the spectrum for shifts in the characteristic absorption bands of the amino (-NH2)
and carboxyl (-COO~) groups of glycine, which indicate coordination with the magnesium
ion. The formation of COO-Mg bonds and the disappearance of certain glycine-specific
peaks are indicative of chelate formation.[5][8]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Obijective: To elucidate the structure of the magnesium bisglycinate complex in solution.

Methodology:

e Dissolve a sample of magnesium bisglycinate in a suitable deuterated solvent, such as
D20.

e Acquire 'H and 3C NMR spectra.

» Analyze the chemical shifts and coupling constants of the protons and carbons in the glycine
moieties. Changes in the chemical environment upon chelation will result in shifts in the
NMR signals compared to free glycine.[11][15]
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3.2.3. Thermogravimetric Analysis (TGA)

Objective: To assess the thermal stability and composition of the magnesium bisglycinate,
including its hydration state.

Methodology:

Place a small, accurately weighed sample of magnesium bisglycinate into the TGA
instrument.

o Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g.,
nitrogen or air).

e Record the weight loss as a function of temperature.

e Analyze the resulting thermogram to identify temperature ranges of decomposition and to
guantify the loss of water and organic components.[16][17]

The general workflow for the synthesis and characterization of magnesium bisglycinate is
outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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